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Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-(1-Pyridinio)-1-
propanesulfonate

Introduction
3-(1-Pyridinio)-1-propanesulfonate, also known by synonyms such as PPS and NDSB 201,

is a zwitterionic organic compound widely utilized in biochemical research and industrial

applications.[1][2][3] Its applications include use as a non-detergent sulfobetaine for solubilizing

and stabilizing proteins, a component in electrophoresis buffers, and as a catalyst or additive in

electroplating and chemical synthesis.[3][4][5][6] This guide provides a comprehensive

overview of the safety and handling protocols for 3-(1-Pyridinio)-1-propanesulfonate,

intended for researchers, scientists, and professionals in drug development and other technical

fields.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling. 3-(1-Pyridinio)-1-propanesulfonate is a white to off-white crystalline solid.[1][3][4][7]

It is generally stable under recommended storage conditions.[8]
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Property Value Source(s)

Molecular Formula C₈H₁₁NO₃S [1][2][4]

Molecular Weight 201.24 g/mol [1][2][4]

CAS Number 15471-17-7 [1][2][8][9]

EC Number 239-491-3 [1][2]

Appearance
White to off-white crystalline

powder/solid
[1][3][4][7][9]

Melting Point
275 - 277 °C (decomposes

>280 °C)
[1][4][7][9]

pH 3.0 - 6.0 (at 111 g/L, 20 °C) [1]

Solubility

Water: 240,500 mg/L at 25 °C;

Soluble in water, slightly

soluble in methanol.

[1][3][7][9]

Density 1.53 - 1.543 g/cm³ at 20 °C [4][9]

Flash Point 160 °C (closed cup) [1][4]

Vapor Pressure ~0 Pa at 25 °C [4][5][9]

log Pow < -2.78 at 21.5 °C [1][9]

Hazard Identification and Toxicology
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 3-(1-
Pyridinio)-1-propanesulfonate is generally not considered hazardous.[8] However, some data

suggests it may cause irritation to the eyes, skin, and respiratory tract upon exposure.[3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/82804
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/82804
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/82804
https://www.fishersci.com/store/msds?partNumber=AC459670500&countryCode=US&language=en
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/82804
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://wap.guidechem.com/encyclopedia/3-1-pyridinio-1-propanesulfona-dic18631.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.pengnuochemical.com/3-1-pyridinio-1-propanesulfonate-product/
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.pengnuochemical.com/3-1-pyridinio-1-propanesulfonate-product/
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://wap.guidechem.com/encyclopedia/3-1-pyridinio-1-propanesulfona-dic18631.html
https://www.pengnuochemical.com/3-1-pyridinio-1-propanesulfonate-product/
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2381057_EN.htm
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.echemi.com/sds/pyridinium-propyl-sulfobetaine-pd1801081013.html
https://www.benchchem.com/product/b013951?utm_src=pdf-body
https://www.benchchem.com/product/b013951?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC459670500&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-1-pyridinio-1-propanesulfona-dic18631.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2381057_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Finding Source(s)

GHS Classification
Not classified; No signal word

required.
[1][8][9]

Potential Health Effects
May cause eye, skin, and

respiratory tract irritation.
[3][4][5]

NFPA 704 Rating
Health: 0, Flammability: 1,

Reactivity: 0
[1]

Toxicological Data
Limited acute toxicity data is available. The primary concern is irritation upon direct contact.

Test Result Species Source(s)

LD50 Dermal > 2000 mg/kg Rat [8]

Safety and Handling Protocols
Adherence to proper laboratory procedures is crucial to minimize risk. This includes correct

handling, storage, and the use of appropriate personal protective equipment (PPE).

Experimental Protocol: Standard Safe Handling
Engineering Controls: Work in a well-ventilated area.[9] For procedures that may generate

dust, use a chemical fume hood or provide appropriate exhaust ventilation.[1][8] Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.

Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and

aerosols.[8][9]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before

eating, drinking, or smoking.[9]
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Storage: Store in a tightly closed container in a dry and well-ventilated place.[9] It is

classified as a combustible solid and should be stored accordingly.[2] Recommended

storage is at room temperature.[4][5]
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Workflow for Safe Handling

Preparation

Material Handling

Post-Procedure

Verify Engineering Controls
(Ventilation, Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Weigh/handle solid chemical,
avoiding dust generation

Step 2

Perform experimental procedure

Step 3

Decontaminate work surfaces

Step 4

Dispose of waste in
sealed, labeled containers

Remove PPE and
wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 3-(1-Pyridinio)-1-propanesulfonate
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Exposure Controls and Personal Protective
Equipment (PPE)
The selection of PPE is dependent on the specific work conditions, including the quantity of

material being handled and the potential for exposure.

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH-

approved safety glasses with side-shields.[8][9]

Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat or other

protective clothing to prevent skin exposure.[8][9]

Respiratory Protection: Respiratory protection is generally not required for handling small

quantities in a well-ventilated area.[1] If dust is generated and nuisance levels are a concern,

use a NIOSH-approved N95 or an EN 143 P1 dust mask.[1][2] For higher potential

exposures, a full-face respirator may be necessary.[9]
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PPE Selection Logic

node_action Is there a risk of
eye contact?

Is there a risk of
skin contact?

No
Wear Safety Goggles

(EN166 / NIOSH)

Yes

Is dust generation
likely?

No
Wear Impervious Gloves

& Lab Coat

Yes

Use N95/P1 Dust Mask
or work in fume hood

Yes

Standard lab attire
(in well-ventilated area)

No

Click to download full resolution via product page

Decision tree for selecting appropriate Personal Protective Equipment (PPE).
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First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an accidental exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[1][9] Seek medical attention if irritation or other symptoms develop.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[8][9] Seek medical attention.[8]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[1][9] Seek medical attention if symptoms occur.[8]

First Aid Response Protocol

First Aid Response Protocol

First Aid Response Protocol

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Flush with water for 15 mins.
Lift eyelids.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention
if symptoms persist or are severe

Click to download full resolution via product page

Flowchart for first aid response based on exposure route.
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Accidental Release and Disposal
Experimental Protocol: Spill Cleanup

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection if dust is

present, gloves, and eye protection.[9]

Containment: Prevent further spillage if it is safe to do so.[9] Avoid allowing the chemical to

enter drains.[9]

Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, closed, and

labeled container for disposal.[1][8] Avoid actions that generate dust.[1][8]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Disposal Protocol
Dispose of unused product and waste materials in accordance with all applicable federal, state,

and local environmental regulations.[1] The material should be disposed of as an unused

product in its original container or a suitable alternative.[1] Do not dispose of it via household

waste or sewer systems.

Fire-Fighting Measures
While the substance has a low flammability rating, proper procedures must be followed in the

event of a fire.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][8][9]

Specific Hazards: The material is combustible.[1] Thermal decomposition can produce

hazardous gases and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx),

and sulfur oxides.[1][8]
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Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[1][8][9]

Stability and Reactivity
Chemical Stability: The product is stable under recommended storage conditions.[8]

Conditions to Avoid: Avoid dust formation, heat, and sources of ignition.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents.[8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[1][8]

Hazardous Polymerization: Hazardous polymerization will not occur.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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